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Compound of Interest

Compound Name: BU-2313 A
Cat. No.: B15564996
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details: BU-2313 A

This technical guide provides a comprehensive overview of the antibiotic BU-2313 A, a
member of the dienoyltetramic acid class of natural products. This document collates available
data on its molecular characteristics, production, and biological activity, with a focus on its
potential as an antibacterial agent.

Quantitative Data Summary

The fundamental physicochemical properties of BU-2313 A are summarized in the table below.
This information is critical for researchers working on its synthesis, formulation, and mechanism

of action studies.
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Property Value Source
Molecular Formula C27H35NO9 [Journal of Antibiotics, 1980][1]
] Calculated from Molecular
Molecular Weight 517.57 g/mol
Formula
Monoisotopic Mass 517.2312 Da [PubChem]
General Class Dienoyltetramic Acid Antibiotic [Heterocycles, 1979][2]
Unidentified oligosporic
Producing Organism actinomycete strain No. E864- [Journal of Antibiotics, 1980][1]

61

) o Antibacterial (active against o
Primary Activity ) ] [Journal of Antibiotics, 1980][1]
anaerobic bacteria)

Experimental Protocols

Detailed methodologies are essential for the replication and extension of scientific findings. The
following sections provide available details on the production, isolation, and characterization of
BU-2313 A.

Production of BU-2313 A

BU-2313 A is a secondary metabolite produced by the fermentation of an unidentified
oligosporic actinomycete strain, No. E864-61. The following is a summary of the fermentation
process described in the literature.[1]

Fermentation Workflow
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Fermentation Workflow for BU-2313 A Production
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Caption: A simplified workflow for the production of BU-2313 A via fermentation.
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Protocol Details:
e Inoculum: An unidentified oligosporic actinomycete strain, No. E864-61, is used.

e Fermentation: The actinomycete is cultured in a suitable fermentation medium under
controlled conditions (specific temperature, pH, and aeration) to promote the production of
BU-2313 A and its analogue, BU-2313 B.

e Harvesting: After an appropriate incubation period, the fermentation broth is harvested. The
mycelial cake is separated from the supernatant, which contains the dissolved antibiotics.

Isolation and Purification of BU-2313 A

The isolation and purification of BU-2313 A from the fermentation broth involves a multi-step
extraction and chromatographic process.[1][2]

Isolation and Purification Workflow
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Isolation and Purification of BU-2313 A
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Caption: A flowchart illustrating the key steps in the isolation and purification of BU-2313 A.
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Protocol Details:

Solvent Extraction: The fermentation broth is extracted with a suitable organic solvent to
transfer the antibiotic complex from the aqueous phase.

¢ Column Chromatography (Initial Separation): The crude extract is subjected to column
chromatography on a porous polymer resin (e.g., Diaion HP-10) to separate the antibiotic
complex from other components of the broth.[2]

o Column Chromatography (Fractionation): The partially purified extract is further fractionated
using silica gel column chromatography.

e Preparative High-Performance Liquid Chromatography (HPLC): The mixture of BU-2313 A
and B is resolved into its individual components by preparative HPLC to yield pure BU-2313
A.

Mechanism of Action

BU-2313 A belongs to the dienoyltetramic acid class of antibiotics, several of which are known
to inhibit bacterial RNA polymerase.[3] While the precise molecular target of BU-2313 A has
not been definitively elucidated in the available literature, its structural similarity to compounds
like streptolydigin and tirandamycin suggests a similar mechanism of action.[3] These
antibiotics are known to bind to the 3-subunit of bacterial RNA polymerase, thereby inhibiting
transcription.

Proposed Signaling Pathway Inhibition
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Proposed Mechanism of Action of BU-2313 A
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Caption: A diagram illustrating the proposed inhibitory action of BU-2313 A on bacterial
transcription.

Further Research:
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Further studies are required to definitively identify the molecular target of BU-2313 A and to
elucidate the precise binding interactions. Co-crystallization studies of BU-2313 A with bacterial
RNA polymerase would provide valuable insights into its mechanism of action. Additionally,
transcriptomic and proteomic analyses of bacteria treated with BU-2313 A could reveal the
downstream effects of transcription inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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